Cas no 412923-37-6 (Benzothiazole, 2-bromo-6-iodo-)

• Product Name: Benzothiazole, 2-bromo-6-iodo-
• CAS No: 412923-37-6
• MF: C₇H₃BrINS
• MW: 339.978891611099
• CID: 2132741
• PubChem ID: 91882968
• Update Time: 2024-03-01

Benzothiazole, 2-bromo-6-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-bromo-6-iodo-
• 2-Bromo-6-iodobenzo[d]thiazole
• 2-BROMO-6-IODO-BENZOTHIAZOLE
• CID 91882968

• Inchi： 1S/C7H3BrINS/c8-7-10-5-2-1-4(9)3-6(5)11-7/h1-3H
• InChI Key： MRVIVABJKOFGHX-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)SC(=N2)Br

Computed Properties

• Exact Mass: 338.82143g/mol
• Monoisotopic Mass: 338.82143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 4.1

Experimental Properties

• Density: 2.352±0.06 g/cm3(Predicted)
• Boiling Point: 375.6±34.0 °C(Predicted)
• pka: -0.73±0.10(Predicted)